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Compound of Interest

Compound Name: DRP1i27 dihydrochloride

Cat. No.: B10857957

An In-Depth Technical Guide to the Chemical Properties and Applications of DRP1i27
Dihydrochloride

Introduction

DRP1i27 dihydrochloride is a novel, potent, and specific small molecule inhibitor of the
human Dynamin-related protein 1 (Drp1).[1][2][3] Drpl is a large GTPase that acts as the
primary regulator of mitochondrial fission, a crucial process for cellular health, metabolism,
quality control, and apoptosis.[4][5] Dysregulated Drpl activity and the resulting excessive
mitochondrial fission are implicated in a variety of pathologies, making Drp1 a significant
therapeutic target.[4][6] Unlike other inhibitors such as Mdivi-1, which has shown off-target
effects and questionable specificity, DRP1i27 has been demonstrated to bind directly to human
Drp1, offering a more reliable tool for research and drug development.[7][8] This guide provides
a comprehensive overview of the chemical properties, mechanism of action, and experimental
applications of DRP1i27.

Chemical and Physical Properties

The following table summarizes the key physicochemical properties of DRP1i27 and its
dihydrochloride salt. This data is essential for preparing stock solutions, formulating for in vivo
studies, and understanding the compound's behavior in experimental settings.
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Parameter Value Reference(s)
Product Name DRP1i27 dihydrochloride [2][9]
CAS Number 1453028-33-5 [1]
Chemical Formula C17H20CI2NeO [10] (Calculated)
Molecular Weight 399.29 g/mol [10] (Calculated)
Purity 99.36% [1]
Solubility In DMSO: = 2.5 mg/mL (6.82 [10]

mM)

Store in a sealed, protected
) environment (e.g., under
Storage (Solid) ] o ] [9]
nitrogen), avoiding moisture

and light.

-80°C for up to 6 months;
Storage (Stock Solution) -20°C for up to 1 month. Avoid [2][10]

repeated freeze-thaw cycles.

Appearance Solid [10]

Mechanism of Action

DRP1i27 functions as a direct inhibitor of Drpl's enzymatic activity.[4] It binds to the GTPase
site of human Drp1, forming hydrogen bonds with key residues such as GIn34 and Asp218.[1]
[9] This binding action prevents the hydrolysis of GTP, a step that is essential for the
conformational changes Drpl must undergo to constrict and divide mitochondria.[4] By
inhibiting this core function, DRP1i27 effectively blocks the process of mitochondrial fission,
leading to an increase in elongated and interconnected mitochondrial networks within the cell.
[1][4] This mechanism has been shown to be Drpl-dependent, as the compound has no effect
on mitochondrial morphology in Drpl knock-out cells.[7][8]

The binding affinity of DRP1i27 to human Drpl isoform 3 has been quantified by multiple
methods, yielding a dissociation constant (KD) of 190 uM as measured by Microscale
Thermophoresis (MST) and 286 puM by Surface Plasmon Resonance (SPR).[1][7][9]
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Drp1-Mediated Mitochondrial Fission and Inhibition by DRP1i27
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Experimental Workflow: Mitochondrial Morphology Assay

1. Seed cells on sterile glass coverslips in a 24-well plate

2. Treat with DRP1i27 (e.g., 5-50 pM)
and Vehicle Control (DMSO) for 2-24 hours

3. Add Mitochondrial Dye (e.g., MitoTracker™)
for the final 30 minutes of incubation

4. Wash with pre-warmed PBS, then fix
with 4% Paraformaldehyde (PFA)

5. Mount coverslips and acquire images using
a fluorescence or confocal microscope

6. Analyze images to quantify mitochondrial morphology
(% of cells with fragmented vs. tubular networks)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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